Cas no 66052-06-0 (4-N-Hexyloxybenzonitrile)

• Product Name: 4-N-Hexyloxybenzonitrile
• CAS No: 66052-06-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD00143325
• CID: 502857
• PubChem ID: 3857529
• Update Time: 2025-04-19

4-N-Hexyloxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(hexyloxy)-
• 4-hexoxybenzonitrile
• p-(Hexyloxy)benzonitrile
• 1-(4-cyanophenyl)oxyhexane
• 4-hexyloxybenzenecarbonitrile
• 4-Hexyloxy-benzoesaeure-nitril
• 4-Hexyloxy-benzonitril
• 4-HEXYLOXYBENZONITRILE
• 4-n-Hexyloxybenzonitrile
• p-hexyloxybenzonitrile
• 66052-06-0
• CS-0366441
• MFCD00143325
• 4-(HEXYLOXY)BENZONITRILE
• SCHEMBL7219850
• 4-hexyloxy-benzonitrile
• AKOS002685637
• DTXSID20397429
• 4-N-Hexyloxybenzonitrile

• MDL： MFCD00143325
• Inchi： 1S/C13H17NO/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9H,2-5,10H2,1H3
• InChI Key： ZEGNLQDUZSZDPB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: Color or light yellow liquid
• PSA: 33.02000
• LogP: 3.51738
• Solubility: It is almost insoluble in water and soluble in acetone.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers